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Compound of Interest

Compound Name:
2-Methylcyclopentanecarboxylic

acid

Cat. No.: B1361535 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents is a critical component of laboratory safety and operational

integrity. This guide provides detailed procedures for the safe disposal of 2-
Methylcyclopentanecarboxylic acid, ensuring compliance with safety regulations and

minimizing environmental impact.

Key Safety and Hazard Information
2-Methylcyclopentanecarboxylic acid is classified as a substance that poses several

hazards. It is known to be corrosive and an irritant, harmful if swallowed, and capable of

causing skin irritation and serious eye damage.[1][2] Inhalation may also lead to respiratory

irritation.[1][2] Therefore, strict adherence to safety protocols is mandatory during its handling

and disposal.

Quantitative Data
A summary of the key physical and chemical properties of 2-Methylcyclopentanecarboxylic
acid is provided in the table below for easy reference.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1361535?utm_src=pdf-interest
https://www.benchchem.com/product/b1361535?utm_src=pdf-body
https://www.benchchem.com/product/b1361535?utm_src=pdf-body
https://www.benchchem.com/product/b1361535?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/229502
https://aksci.com/sds/7727BB_SDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/229502
https://aksci.com/sds/7727BB_SDS.pdf
https://www.benchchem.com/product/b1361535?utm_src=pdf-body
https://www.benchchem.com/product/b1361535?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361535?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C₇H₁₂O₂

Molecular Weight 128.17 g/mol [1]

Melting Point 4 °C / 39.2 °F[3]

Boiling Point 216 °C / 420.8 °F @ 760 mmHg[3]

Flash Point 93 °C / 199.4 °F[3]

Specific Gravity 1.050[3]

Vapor Pressure 25 mmHg @ 118 °C[3]

Vapor Density 3.9[3]

Experimental Protocols: Step-by-Step Disposal
Procedure
The following protocol outlines the necessary steps for the safe disposal of 2-
Methylcyclopentanecarboxylic acid, from initial handling in the laboratory to final waste

removal.

1. Personal Protective Equipment (PPE) and Handling:

Always handle 2-Methylcyclopentanecarboxylic acid in a well-ventilated area, preferably

within a chemical fume hood.[4]

Wear appropriate personal protective equipment (PPE), including chemical-impermeable

gloves, safety goggles, and a lab coat.[2][4]

2. Spill Management:

In the event of a spill, immediately evacuate non-essential personnel from the area.

Remove all sources of ignition and use spark-proof tools for cleanup.[4]

Contain the spill using an inert absorbent material (e.g., sand, vermiculite).
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Carefully collect the absorbed material into a suitable, labeled, and closed container for

disposal.[4][5]

Prevent the chemical from entering drains or sewer systems.[4][5]

3. Waste Collection and Storage:

Collect waste 2-Methylcyclopentanecarboxylic acid in a designated, properly labeled, and

sealed container.

Store the waste container in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong oxidizing agents and bases.[3]

4. Final Disposal:

The recommended method for the final disposal of 2-Methylcyclopentanecarboxylic acid
is through a licensed chemical waste disposal facility.[2][3][4][6] This may involve controlled

incineration with flue gas scrubbing.[4]

Do not discharge 2-Methylcyclopentanecarboxylic acid into the sewer system.[4]

For empty containers, triple-rinse with a suitable solvent. The rinsed containers can then be

recycled or punctured to render them unusable and disposed of in a sanitary landfill.[4]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of 2-Methylcyclopentanecarboxylic acid.
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Caption: Disposal workflow for 2-Methylcyclopentanecarboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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